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Compound of Interest

Compound Name: Melatonin receptor agonist 1

Cat. No.: B12417661 Get Quote

For researchers in neuroscience, pharmacology, and drug development, the precise detection

of the Melatonin Receptor 1 (MT1) is critical. As a key player in regulating circadian rhythms,

sleep, and mood, the MT1 receptor is a significant therapeutic target. However, the high degree

of homology between the MT1 and MT2 receptors presents a considerable challenge in

antibody specificity, leading to potential cross-reactivity and unreliable experimental outcomes.

This guide provides a comparative overview of several commercially available MT1 receptor

antibodies, summarizing their validation data and outlining key experimental protocols for their

assessment.

Performance Comparison of Commercially Available
MT1 Receptor Antibodies
The following table summarizes key features of several commercially available MT1 receptor

antibodies based on manufacturer-provided information and available research publications.

Direct comparative studies with quantitative cross-reactivity data are limited; therefore,

researchers are strongly encouraged to perform in-house validation for their specific

applications.
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Antibody
Name/ID

Supplier Type
Validated
Application
s

Species
Reactivity

Specificity/
Cross-
Reactivity
Data
Summary

AMR-031
Alomone

Labs

Polyclonal

(Rabbit)
WB, IHC Mouse, Rat

The

immunogen

is a peptide

from the 3rd

intracellular

loop of

mouse

MTNR1A.

IHC staining

in rat

suprachiasm

atic nucleus

shows

specific

localization.

sc-13186

(Mel1aR; R-

18)

Santa Cruz

Biotechnolog

y

Polyclonal

(Goat)
WB

Not specified

in detail in the

provided

context, but

used in

squirrel tissue

with rat brain

as a positive

control.

Western blot

in squirrel

and rat brain

tissue

showed a

single band

between 35-

40 kDa.

NBP3-41681 Novus

Biologicals

Monoclonal

(Mouse)

WB Human Validated for

Western Blot

in human

samples. No

specific

cross-
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reactivity data

is provided.

NBP3-03633
Novus

Biologicals

Polyclonal

(Rabbit)
IHC, WB

Human,

Mouse, Rat

The

immunogen

is a

recombinant

fusion

protein.

Validated for

IHC in mouse

and rat brain

and for WB.

17172-1-AP Proteintech
Polyclonal

(Rabbit)
IHC, WB

Human,

Mouse

Used in

multiple

publications

for IHC and

WB. The

target is

Metallothionei

n-1X, which

is different

from the MT1

receptor

(MTNR1A).

This

highlights the

importance of

verifying

target

specificity.

Y31 Custom

(Chicken IgY)

Polyclonal

(Chicken)

IF, IP, WB Human Raised

against a C-

terminal

peptide of the

human MT1

receptor.
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Shows

specific

immunofluore

scence in

transfected

cells and fetal

human

kidney,

matching 2-

[¹²⁵I]iodomela

tonin binding.

In Western

blot of

immunopreci

pitated

proteins from

transfected

cells, it

detects

bands

correspondin

g to the

glycosylated

monomer and

dimer of the

receptor.

Experimental Protocols
To ensure the reliability of experimental results, rigorous validation of MT1 receptor antibodies

is essential. Below are detailed methodologies for key experiments to assess antibody

specificity and cross-reactivity.

Western Blotting for Specificity Assessment
Western blotting is a fundamental technique to verify if an antibody recognizes a protein of the

expected molecular weight.
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Sample Preparation: Prepare lysates from cells or tissues known to express the MT1

receptor (positive control) and from cells where the MTNR1A gene has been knocked out or

knocked down (negative control). Also, include lysates from cells overexpressing the MT2

receptor to directly assess cross-reactivity.

Gel Electrophoresis: Separate 20-40 µg of protein per lane on an SDS-PAGE gel.

Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

Blocking: Block the membrane for 1 hour at room temperature with 5% non-fat milk or bovine

serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST).

Primary Antibody Incubation: Incubate the membrane with the primary MT1 receptor

antibody overnight at 4°C. Optimal antibody dilution should be determined empirically,

starting with the manufacturer's recommendation (e.g., 1:1000).

Washing: Wash the membrane three

To cite this document: BenchChem. [Navigating the Specificity of MT1 Receptor Antibodies:
A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12417661#cross-reactivity-studies-of-commercially-
available-mt1-receptor-antibodies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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